Cas no 66240-13-9 (7,12-dimethyltetraphen-1-ol)

7,12-dimethyltetraphen-1-ol structure
7,12-dimethyltetraphen-1-ol structure
Product Name:7,12-dimethyltetraphen-1-ol
CAS No:66240-13-9
MF:C20H16O
MW:272.340445518494
CID:1712301
PubChem ID:149294
Update Time:2025-04-21

7,12-dimethyltetraphen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 7,12-dimethyltetraphen-1-ol
    • 7,12-Dimethylbenz(a)anthracen-1-ol
    • Benz(a)anthracen-1-ol, 7,12-dimethyl-
    • 7,12-dimethylbenzo[a]anthracen-1-ol
    • 66240-13-9
    • DTXSID50216452
    • Inchi: 1S/C20H16O/c1-12-15-7-3-4-8-16(15)13(2)19-17(12)11-10-14-6-5-9-18(21)20(14)19/h3-11,21H,1-2H3
    • InChI Key: SXKPNZIZVQTPEF-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2C=CC3=C(C)C4C=CC=CC=4C(C)=C3C=21

Computed Properties

  • Exact Mass: 272.12018
  • Monoisotopic Mass: 272.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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